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Application Notes
The calculation of Gallbladder Ejection Fraction (GBEF) using Technetium-99m (Tc-99m)

labeled Disofenin, a hepatobiliary iminodiacetic acid (HIDA) scan, is a quantitative diagnostic

tool used to assess the motor function of the gallbladder. This scintigraphic procedure is

instrumental in evaluating patients with suspected biliary dyskinesia or chronic acalculous

cholecystitis, conditions characterized by abnormal gallbladder motility in the absence of

gallstones.

The principle of the test involves the intravenous administration of Tc-99m Disofenin, which is

taken up by hepatocytes and excreted into the biliary system. This allows for visualization of

the liver, bile ducts, and gallbladder.[1] After the gallbladder is adequately filled with the

radiotracer, a cholecystagogue, typically a synthetic form of cholecystokinin (CCK) like

sincalide or a standard fatty meal, is administered to stimulate gallbladder contraction.[2]

Dynamic imaging is performed to measure the rate and percentage of radiotracer ejected from

the gallbladder over a specific period.[2]

An abnormally low GBEF is indicative of impaired gallbladder emptying, which can correlate

with clinical symptoms and help guide therapeutic decisions, such as cholecystectomy. The

methodology of cholecystagogue administration, particularly the infusion rate of CCK, has been

shown to influence the GBEF results, with slower infusions being more physiologic and

potentially more accurate.[3]
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Experimental Protocol
This protocol outlines the standardized procedure for performing a GBEF calculation using Tc-

99m Disofenin.

1. Patient Preparation:

Patients should be fasting for a minimum of 4 hours prior to the study to ensure a baseline

state of gallbladder filling.[2][4][5]

If a patient has been fasting for more than 24 hours, pretreatment with a slow infusion of

CCK may be necessary to empty a sludge-filled gallbladder, followed by a waiting period of

at least 30 minutes before injecting the radiopharmaceutical.[2][4][5]

A review of the patient's current medications is crucial, as opioids and other drugs can

interfere with gallbladder motility.[2]

2. Radiopharmaceutical Administration:

Administer approximately 5 mCi (185 MBq) of Tc-99m Disofenin intravenously.[4][5] The

dosage may be adjusted based on institutional guidelines and patient characteristics.[2]

3. Imaging Acquisition - Phase 1 (Gallbladder Filling):

Position the patient in the supine position under a large field-of-view gamma camera

equipped with a low-energy, high-resolution collimator.[2][5]

Begin dynamic imaging immediately after radiotracer injection, acquiring images at a rate of

one frame per minute for 60 minutes.[2][5] The anterior projection is typically used.[5]

Confirm gallbladder filling, which usually occurs within 60 minutes.[4][5]

4. Gallbladder Stimulation:

CCK (Sincalide) Infusion:

The recommended method is a slow intravenous infusion of sincalide at a dose of 0.02

µg/kg.[2][4]
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The infusion duration can vary, with 30-minute and 60-minute protocols being common.[2]

[4] A 60-minute infusion is suggested for more consistent gallbladder contractility.[4]

Fatty Meal Alternative:

In cases of CCK contraindication or unavailability, a standardized fatty meal can be used.

5. Imaging Acquisition - Phase 2 (Gallbladder Emptying):

Continue dynamic imaging for at least 30 to 60 minutes following the administration of the

cholecystagogue.[4] The imaging parameters remain the same as in Phase 1.

6. Data Analysis and GBEF Calculation:

Draw regions of interest (ROIs) around the gallbladder and an adjacent area of the liver (for

background correction) on the acquired images.[2][4]

Generate a time-activity curve for the gallbladder, corrected for background radiation.[4][5]

Calculate the GBEF using the following formula:

GBEF (%) = [(Maximum Gallbladder Counts - Minimum Gallbladder Counts) / Maximum

Gallbladder Counts] x 100[2][4][5]

Maximum counts represent the activity in the gallbladder just before cholecystagogue

administration, and minimum counts represent the lowest activity after gallbladder

contraction.
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Parameter Value Reference

Radiopharmaceutical
Technetium-99m (Tc-99m)

Disofenin
[2]

Dosage ~5 mCi (185 MBq) [4][5]

Patient Fasting Minimum 4 hours [2][4][5]

Imaging Dynamic, 1 frame/minute [2][5]

Cholecystagogue (CCK) Sincalide, 0.02 µg/kg [2][4]

CCK Infusion Time 30-60 minutes [2][4]

Normal GBEF (with CCK) ≥ 35%

GBEF Calculation Formula
(Max Counts - Min Counts) /

Max Counts * 100
[2][4][5]
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Caption: Workflow for Gallbladder Ejection Fraction Calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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